Cas no 2171726-23-9 (2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid)

• Product Name: 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid
• CAS No: 2171726-23-9
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6310026
• PubChem ID: 165835859
• Update Time: 2025-07-15

2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid
• 2-{1-[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclobutyl}acetic acid
• EN300-1485502
• 2171726-23-9

• Inchi： 1S/C26H28N2O7/c1-2-34-24(32)22(23(31)28-26(12-7-13-26)14-21(29)30)27-25(33)35-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20,22H,2,7,12-15H2,1H3,(H,27,33)(H,28,31)(H,29,30)
• InChI Key： IAFCFSTZFMADOL-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(C(C(=O)OCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid

Research Briefing on 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid (CAS: 2171726-23-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid (CAS: 2171726-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally complex molecule, featuring a cyclobutyl core and Fmoc-protected amino acid functionalities, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. Recent studies highlight its role as a versatile building block in solid-phase peptide synthesis (SPPS), where its unique steric and electronic properties enable efficient coupling reactions while minimizing side products.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing constrained peptide scaffolds, which are increasingly important in developing protease-resistant therapeutic peptides. The research team utilized 2171726-23-9 as a key intermediate to create cyclobutane-containing peptidomimetics that showed enhanced binding affinity to G-protein coupled receptors (GPCRs). The study reported a 3.5-fold improvement in receptor binding compared to linear analogs, suggesting the compound's value in designing conformationally restricted bioactive peptides.

In the realm of drug delivery, recent investigations have explored the use of 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid as a linker molecule for antibody-drug conjugates (ADCs). Its dual functionality (carboxylic acid and Fmoc-protected amine) allows for precise conjugation to both payloads and targeting antibodies. A 2024 Nature Biotechnology publication reported its successful application in creating stable ADC constructs with improved pharmacokinetic profiles, demonstrating 85% payload retention in circulation compared to conventional maleimide-based linkers.

The synthetic accessibility of 2171726-23-9 has also been a focus of recent research. A novel three-step synthesis route was developed in 2023, starting from commercially available 1,3-cyclobutanedicarboxylic acid, achieving an overall yield of 62% with excellent purity (>98%). This advancement, published in Organic Process Research & Development, has significantly reduced production costs, making the compound more accessible for pharmaceutical development.

Emerging safety data from preclinical studies indicate favorable toxicological profiles for derivatives of 2-{1-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclobutyl}acetic acid. A recent toxicokinetic study in rodent models showed no significant accumulation in vital organs after repeated dosing, with rapid renal clearance observed. These findings, presented at the 2024 American Chemical Society National Meeting, support further development of this compound class for therapeutic applications.

Looking forward, the unique structural features of 2171726-23-9 continue to inspire innovative applications. Current research directions include its potential as a molecular scaffold for PROTAC (proteolysis targeting chimera) development and as a building block for macrocyclic drugs. The compound's ability to introduce both rigidity and functional group diversity makes it particularly valuable in these cutting-edge therapeutic modalities.